Cas no 956439-77-3 ((S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide)

• Product Name: (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide
• CAS No: 956439-77-3
• MF: C₂₅H₃₃N₃O₅S₂
• MW: 519.676624059677
• CID: 5233216
• Update Time: 2025-08-03

(S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[(1S)-1-[[(4-methoxyphenyl)amino]carbonyl]-3-(methylthio)propyl]-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C25H33N3O5S2/c1-18-4-10-22(11-5-18)35(31,32)28-15-12-19(13-16-28)24(29)27-23(14-17-34-3)25(30)26-20-6-8-21(33-2)9-7-20/h4-11,19,23H,12-17H2,1-3H3,(H,26,30)(H,27,29)/t23-/m0/s1
• InChI Key： XUZUJMLRYXBVIO-QHCPKHFHSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(N[C@H](C(NC2=CC=C(OC)C=C2)=O)CCSC)=O)CC1

Additional information on (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide

Compound Introduction: (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide (CAS No. 956439-77-3)

The compound (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide, identified by its CAS number 956439-77-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amide bond, a piperidine ring, and aromatic substituents, makes it a versatile candidate for further exploration.

Recent research in the realm of bioactive molecules has highlighted the importance of chiral centers in determining the pharmacological properties of compounds. The stereochemical configuration of this compound, specifically the (S) configuration at the piperidine nitrogen, plays a crucial role in its interactions with biological targets. This aspect has been a focal point for scientists aiming to develop enantiomerically pure drugs with enhanced efficacy and reduced side effects.

The structural motif of (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide incorporates several key features that are of interest in medicinal chemistry. The 4-methoxyphenyl group introduces a hydrophobic pocket that can interact with lipid rafts in cell membranes, while the methylthio substituent on the oxobutane moiety enhances solubility and metabolic stability. These characteristics make the compound an attractive scaffold for designing novel therapeutic agents.

In the context of contemporary drug development, there is a growing emphasis on identifying molecules that can modulate protein-protein interactions (PPIs). The amide bond in this compound provides a potential binding site for such interactions, which are often challenging to target with small molecules. Studies have shown that compounds with similar structural motifs can disrupt or enhance specific PPIs, leading to therapeutic benefits in various diseases.

The tosyl group at the piperidine nitrogen serves as a protecting group that can be selectively removed under specific conditions, allowing for further functionalization. This feature is particularly useful in multi-step synthetic routes where controlled modification is essential. The ability to manipulate these functional groups opens up numerous possibilities for derivatization and optimization.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. The structural features of (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide have been modeled using molecular docking simulations, which suggest potential binding to various enzymes and receptors. These predictions have guided experimental efforts and have led to the identification of promising lead compounds for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent methodologies have focused on green chemistry principles, minimizing waste and hazardous reagents. The use of catalytic systems has also improved efficiency, reducing reaction times and energy consumption. These advancements align with the broader goal of sustainable pharmaceutical manufacturing.

Evaluation of the pharmacokinetic properties of (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide has revealed promising results regarding absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for assessing drug-likeness and predicting clinical efficacy. The compound exhibits good solubility and stability under physiological conditions, suggesting its potential as a viable therapeutic candidate.

The role of this compound in preclinical studies has been extensively explored. Initial experiments have demonstrated its ability to modulate specific biological pathways relevant to diseases such as cancer and inflammation. By targeting key enzymes and receptors involved in these pathways, the compound shows promise in alleviating symptoms and improving patient outcomes. Further research is ongoing to elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, the compound (S)-N-(1-((4-methoxyphenyl)amino)-4-(methylthio)-1-oxobutan-2-yl)-1-tosylpiperidine-4-carboxamide (CAS No. 956439-77-3) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, functional groups, and stereochemical configuration make it a versatile scaffold for drug discovery. With ongoing research focusing on its pharmacological properties and synthetic feasibility, this compound holds great promise for future therapeutic applications.